Cas no 2229647-46-3 (2-fluoro-N,N-dimethyl-4-(2-nitroethenyl)aniline)

• Product Name: 2-fluoro-N,N-dimethyl-4-(2-nitroethenyl)aniline
• CAS No: 2229647-46-3
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6340252
• PubChem ID: 165701571
• Update Time: 2025-10-30

2-fluoro-N,N-dimethyl-4-(2-nitroethenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N,N-dimethyl-4-(2-nitroethenyl)aniline
• EN300-1756873
• 2229647-46-3

• Inchi： 1S/C10H11FN2O2/c1-12(2)10-4-3-8(7-9(10)11)5-6-13(14)15/h3-7H,1-2H3/b6-5+
• InChI Key： UPYLSBCWTMNGAS-AATRIKPKSA-N
• SMILES： FC1C=C(/C=C/[N+](=O)[O-])C=CC=1N(C)C

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.1Ų

Additional information on 2-fluoro-N,N-dimethyl-4-(2-nitroethenyl)aniline

Recent Advances in the Study of 2-fluoro-N,N-dimethyl-4-(2-nitroethenyl)aniline (CAS: 2229647-46-3)

The compound 2-fluoro-N,N-dimethyl-4-(2-nitroethenyl)aniline (CAS: 2229647-46-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitroethenyl and dimethylamino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-fluoro-N,N-dimethyl-4-(2-nitroethenyl)aniline. A study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity of the compound, which is critical for pharmacological studies.

In terms of pharmacological activity, recent investigations have highlighted the compound's potential as a modulator of specific signaling pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 2-fluoro-N,N-dimethyl-4-(2-nitroethenyl)aniline exhibits selective inhibition of certain kinase enzymes involved in inflammatory responses. This finding suggests its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, computational modeling and molecular docking studies have provided deeper insights into the compound's interaction with biological targets. Researchers have identified key binding sites and conformational changes that occur upon interaction, which could guide the design of more potent derivatives. These studies underscore the importance of 2-fluoro-N,N-dimethyl-4-(2-nitroethenyl)aniline as a lead compound in drug discovery.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications to enhance the compound's pharmacokinetic properties while maintaining its therapeutic efficacy.

In conclusion, 2-fluoro-N,N-dimethyl-4-(2-nitroethenyl)aniline (CAS: 2229647-46-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.